Cas no 1270565-27-9 (2-(4-fluoro-3-nitrophenyl)piperidine)
2-(4-fluoro-3-nitrophenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluoro-3-nitrophenyl)piperidine
- EN300-1866772
- 1270565-27-9
-
- Inchi: 1S/C11H13FN2O2/c12-9-5-4-8(7-11(9)14(15)16)10-3-1-2-6-13-10/h4-5,7,10,13H,1-3,6H2
- InChI Key: GKUYIWMTZGKHEU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1[N+](=O)[O-])C1CCCCN1
Computed Properties
- Exact Mass: 224.09610582g/mol
- Monoisotopic Mass: 224.09610582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.8Ų
2-(4-fluoro-3-nitrophenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866772-1g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-5g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 5g |
$4226.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-10g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 10g |
$6266.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-0.05g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-0.1g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-0.25g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-0.5g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-1.0g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 1g |
$1458.0 | 2023-05-26 | ||
| Enamine | EN300-1866772-2.5g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1866772-5.0g |
2-(4-fluoro-3-nitrophenyl)piperidine |
1270565-27-9 | 5g |
$4226.0 | 2023-05-26 |
2-(4-fluoro-3-nitrophenyl)piperidine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-(4-fluoro-3-nitrophenyl)piperidine
Introduction to 2-(4-fluoro-3-nitrophenyl)piperidine (CAS No. 1270565-27-9)
2-(4-fluoro-3-nitrophenyl)piperidine, identified by its CAS number 1270565-27-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry, particularly in the development of bioactive molecules. The presence of both a fluorine substituent and a nitro group on the phenyl ring introduces specific electronic and steric properties, making this compound a valuable scaffold for further chemical manipulation and biological evaluation.
The fluoro and nitro functional groups are strategically positioned to influence the compound's reactivity and interactions with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, adds a layer of complexity that can enhance the pharmacokinetic profile of drug candidates. Meanwhile, the nitro group, while traditionally associated with oxidizing properties, can also serve as a versatile handle for further derivatization, enabling chemists to explore diverse chemical space.
In recent years, there has been growing interest in piperidine-based scaffolds due to their prevalence in approved drugs and their demonstrated ability to enhance oral bioavailability and metabolic stability. The specific combination of substituents in 2-(4-fluoro-3-nitrophenyl)piperidine makes it an intriguing candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, leveraging its structural features to develop novel therapeutic agents.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. The piperidine ring itself is a common pharmacophore in drugs that interact with G-protein coupled receptors (GPCRs) and other membrane-bound proteins. By incorporating the 4-fluoro-3-nitrophenyl moiety, chemists can fine-tune the compound's interactions with specific binding sites, potentially leading to improved efficacy and reduced side effects.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoro substituent can enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets. Additionally, it can influence metabolic pathways by affecting electron distribution within the molecule. The nitro group, on the other hand, can serve as a point of attachment for further functionalization, allowing for the creation of more complex derivatives with tailored properties.
The synthesis of 2-(4-fluoro-3-nitrophenyl)piperidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the key functional groups.
In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit promising properties as inhibitors or modulators of various enzymes and receptors. For instance, modifications at the piperidine nitrogen or the phenyl ring could lead to enhanced binding affinity or selectivity for specific targets. These findings underscore the importance of exploring structure-activity relationships (SAR) to optimize lead compounds for therapeutic use.
The pharmaceutical industry has long recognized the value of heterocyclic compounds in drug development. Piperidine derivatives are particularly noteworthy due to their favorable pharmacokinetic properties and their ability to interact with a wide range of biological targets. The unique combination of substituents in 2-(4-fluoro-3-nitrophenyl)piperidine positions it as a promising candidate for further exploration in this context.
Advanced computational methods are increasingly being employed to predict the biological activity of such compounds before they are synthesized in the lab. Techniques such as molecular docking and quantum mechanical calculations allow researchers to model how potential drug candidates interact with their targets at an atomic level. This approach not only saves time but also provides valuable insights into how structural modifications can improve efficacy.
The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence both physical properties like lipophilicity and electronic properties like charge distribution makes it an indispensable tool for drug designers. In 2-(4-fluoro-3-nitrophenyl)piperidine, the fluoro group is likely playing a critical role in determining how well the molecule binds to its target receptor or enzyme.
Similarly, the nitro group offers numerous possibilities for further chemical manipulation. It can be reduced to an amine or diazotized followed by coupling reactions, providing access to a wide range of derivatives. These transformations are essential for exploring SAR and identifying optimal leads for clinical development.
The growing body of research on piperidine-based compounds underscores their potential as therapeutic agents across various disease areas. From central nervous system disorders to inflammatory conditions, these molecules continue to be explored as candidates for new treatments. The structural features present in 2-(4-fluoro-3-nitrophenyl)piperidine, including its piperidine core and aromatic substituents, make it a particularly interesting molecule worthy of further study.
In conclusion,2-(4-fluoro-3-nitrophenyl)piperidine (CAS No. 1270565-27-9) represents a significant advancement in pharmaceutical chemistry with potential applications spanning multiple therapeutic areas. Its unique structural composition allows for diverse synthetic pathways and biological evaluations, making it a valuable asset for researchers seeking novel bioactive molecules. As our understanding of structure-activity relationships continues to evolve, compounds like this one will undoubtedly play an increasingly important role in drug discovery efforts worldwide.
1270565-27-9 (2-(4-fluoro-3-nitrophenyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)